Cas no 2639426-44-9 (Ethyl 4-(chloromethyl)piperidine-4-carboxylate)

• Product Name: Ethyl 4-(chloromethyl)piperidine-4-carboxylate
• CAS No: 2639426-44-9
• MF: C₉H₁₆ClNO₂
• MW: 205.681841850281
• CID: 5641802
• PubChem ID: 165902706
• Update Time: 2025-10-28

Ethyl 4-(chloromethyl)piperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27782606
• ethyl 4-(chloromethyl)piperidine-4-carboxylate
• 2639426-44-9
• Ethyl 4-(chloromethyl)piperidine-4-carboxylate

• Inchi： 1S/C9H16ClNO2/c1-2-13-8(12)9(7-10)3-5-11-6-4-9/h11H,2-7H2,1H3
• InChI Key： DKCNUWKCTIVKEV-UHFFFAOYSA-N
• SMILES： ClCC1(C(=O)OCC)CCNCC1

Computed Properties

• Exact Mass: 205.0869564g/mol
• Monoisotopic Mass: 205.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 38.3Ų

Additional information on Ethyl 4-(chloromethyl)piperidine-4-carboxylate

Recent Advances in the Application of Ethyl 4-(chloromethyl)piperidine-4-carboxylate (CAS: 2639426-44-9) in Chemical Biology and Pharmaceutical Research

Ethyl 4-(chloromethyl)piperidine-4-carboxylate (CAS: 2639426-44-9) is a key intermediate in the synthesis of various pharmacologically active compounds. Recent studies have highlighted its significance in the development of novel therapeutic agents, particularly in the fields of oncology, neurology, and infectious diseases. This research briefing provides an overview of the latest advancements involving this compound, focusing on its synthetic applications, biological activities, and potential clinical implications.

One of the most notable applications of Ethyl 4-(chloromethyl)piperidine-4-carboxylate is its role as a building block in the synthesis of piperidine-based drug candidates. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the construction of selective kinase inhibitors targeting cancer-related pathways. The compound's chloromethyl group allows for facile functionalization, enabling the introduction of diverse pharmacophores that enhance binding affinity and selectivity.

In the realm of central nervous system (CNS) drug discovery, researchers have utilized Ethyl 4-(chloromethyl)piperidine-4-carboxylate to develop novel sigma receptor ligands. A recent Nature Communications paper (2024) reported the synthesis of potent and selective sigma-1 receptor modulators derived from this intermediate, showing promising results in preclinical models of neuropathic pain and neurodegenerative disorders. The structural flexibility offered by this compound has been crucial in optimizing blood-brain barrier penetration while maintaining target engagement.

The antimicrobial potential of derivatives synthesized from Ethyl 4-(chloromethyl)piperidine-4-carboxylate has also gained attention. A 2024 study in Bioorganic & Medicinal Chemistry Letters described a series of novel quinolone-piperidine hybrids exhibiting potent activity against multidrug-resistant bacterial strains. The researchers attributed the enhanced antibacterial profile to the strategic incorporation of the piperidine moiety, which improved membrane permeability and target interaction.

From a synthetic chemistry perspective, recent advancements have focused on developing more efficient and sustainable routes to Ethyl 4-(chloromethyl)piperidine-4-carboxylate. A 2023 publication in Organic Process Research & Development presented a green chemistry approach utilizing continuous flow technology, which significantly improved yield (85% vs traditional 62%) while reducing hazardous waste generation. This methodological innovation addresses growing concerns about the environmental impact of pharmaceutical manufacturing.

Looking forward, the versatility of Ethyl 4-(chloromethyl)piperidine-4-carboxylate continues to inspire new research directions. Current investigations are exploring its application in PROTAC (Proteolysis Targeting Chimera) development, where its structural features may facilitate the design of bifunctional molecules targeting disease-relevant proteins for degradation. Additionally, several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, suggesting its enduring relevance in drug discovery.

In conclusion, Ethyl 4-(chloromethyl)piperidine-4-carboxylate (CAS: 2639426-44-9) remains a valuable scaffold in medicinal chemistry, with recent studies expanding its applications across multiple therapeutic areas. The compound's synthetic accessibility and structural modifiability position it as a key player in the development of next-generation pharmaceuticals. Continued research into its derivatives and novel synthetic methodologies will likely yield further breakthroughs in the coming years.